molecular formula C10H23NO2 B8814313 Dibutylamine Acetate

Dibutylamine Acetate

Cat. No.: B8814313
M. Wt: 189.30 g/mol
InChI Key: MQFIKAWTCOXAAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dibutylamine Acetate is a useful research compound. Its molecular formula is C10H23NO2 and its molecular weight is 189.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H23NO2

Molecular Weight

189.30 g/mol

IUPAC Name

acetic acid;N-butylbutan-1-amine

InChI

InChI=1S/C8H19N.C2H4O2/c1-3-5-7-9-8-6-4-2;1-2(3)4/h9H,3-8H2,1-2H3;1H3,(H,3,4)

InChI Key

MQFIKAWTCOXAAY-UHFFFAOYSA-N

Canonical SMILES

CCCCNCCCC.CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a twelve liter Morton flask equipped with stirrer, thermometer, reflux condenser, heating mantle, and addition funnel are placed 89 grams (0.69 moles) of di-n-butyl amine and 42 grams (0.69 moles) of acetic acid. The resulting reaction mass temperature rises to 50° C. (as a result of salt formation to form di-n-butyl amine acetate). The reaction mass is cooled to 38° C. and rapidly, 1600 grams (19.74 moles) of 37% formaldehyde (effective weight 592 grams) is added to the reaction mass.
Quantity
89 g
Type
reactant
Reaction Step One
Quantity
42 g
Type
reactant
Reaction Step Two

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